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Compound of Interest

Ethyl 2-aminopyrimidine-5-
Compound Name:
carboxylate

Cat. No.: B112800

An In-depth Technical Guide to Ethyl 2-aminopyrimidine-5-carboxylate for Researchers,
Scientists, and Drug Development Professionals

Introduction

Ethyl 2-aminopyrimidine-5-carboxylate is a heterocyclic organic compound that serves as a
crucial building block in the synthesis of a wide array of biologically active molecules.[1] Its
pyrimidine core is a key structural motif found in numerous pharmaceuticals, including antiviral,
antihypertensive, and anticancer agents.[2] This technical guide provides a comprehensive
overview of the commercial availability of Ethyl 2-aminopyrimidine-5-carboxylate, its
physicochemical properties, and its applications in research and drug development.

Commercial Suppliers and Product Specifications

The following tables summarize the key commercial suppliers of Ethyl 2-aminopyrimidine-5-
carboxylate and their respective product specifications. This data is intended to facilitate the
procurement of this compound for research and development purposes.

Table 1: Commercial Suppliers of Ethyl 2-aminopyrimidine-5-carboxylate
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. Contact
Supplier Country . Notes
Information
) Products are intended
Fluorochem (via ]
o Spain --INVALID-LINK-- for laboratory use
CymitQuimica)
only.[3]
i . Offers the product for
Shanghai Yuanye Bio- _ )
China --INVALID-LINK-- pharmaceutical
Technology Co., Ltd. o
applications.[4]
] ] Provides MSDS and
Aldlab Chemicals, Technical support - )
USA Certificate of Analysis.

LLC available
[5]
Table 2: Product Specifications
Molecular

) ) CAS Molecular .

Supplier Purity Weight ( Appearance
Number Formula
g/mol )
Fluorochem
(via 57401-76- C7H9ON302[3 )
o 98%(3] 167.168[3] Solid[3]
CymitQuimic 0[3] ]
a)
Shanghai
Yuanye Bio- 57401-76- » White
97%][4] C7H9ON302 Not Specified

Technology 0[4] powder[4]
Co., Ltd.
Aldlab

_ 57401-76- C7HIN302[5 B
Chemicals, 95%][5] o] | 167.17[5] Not Specified
LLC

Table 3: Physicochemical Properties
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Property Value Source

ethyl 2-aminopyrimidine-5-

IUPAC Name PubChem|[6]
carboxylate
GCGQBUJYXVSZBS-

InChlKey PubChem][6]
UHFFFAOYSA-N

SMILES CCOC(=0O)clcnc(N)ncl Aldlab Chemicals[5]

XLogP3 0.2 PubChem][6]

Synthesis and Experimental Protocols

The synthesis of Ethyl 2-aminopyrimidine-5-carboxylate and its derivatives is a topic of
significant interest in medicinal chemistry. While specific, detailed protocols from suppliers are
not publicly available, the scientific literature provides valuable insights into general synthetic
methodologies.

General Synthesis of 2-Substituted Pyrimidine-5-
Carboxylic Esters

A common method for synthesizing 2-substituted pyrimidine-5-carboxylic esters involves the
reaction of amidinium salts with a suitable precursor. One such method utilizes the sodium salt
of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol, which reacts with a variety of amidinium salts
to yield the corresponding pyrimidine derivatives in moderate to excellent yields.[7] This
approach is valued for its high-yielding and direct nature, allowing for the synthesis of
pyrimidines without substitution at the 4-position.[7]

Key Steps in a Representative Synthesis:

e Preparation of the Precursor: The sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-
ol is prepared by condensing methyl formate with methyl 3,3-dimethoxypropionate in the
presence of sodium hydride.[7]

o Condensation Reaction: The prepared sodium salt is then reacted with an appropriate
amidinium salt. This condensation reaction forms the pyrimidine ring.
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e Workup and Purification: The reaction mixture is then subjected to a standard workup
procedure, which may include extraction and evaporation, followed by purification, often
through recrystallization, to yield the final product.[3]
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Caption: General workflow for the synthesis of pyrimidine esters.

Applications in Drug Discovery and Development

Ethyl 2-aminopyrimidine-5-carboxylate is a versatile intermediate in the synthesis of more
complex molecules with potential therapeutic applications. The 2-aminopyrimidine scaffold is a
common feature in a variety of pharmacologically active compounds.

Role as a Chemical Intermediate

The primary application of Ethyl 2-aminopyrimidine-5-carboxylate is as a starting material or
intermediate in multi-step organic synthesis. Its functional groups—the amino group and the
carboxylate ester—provide reactive sites for further chemical modifications, allowing for the
construction of diverse molecular architectures.

Derivatives of pyrimidine-5-carboxylic acid have been investigated for a range of biological
activities, including:

e Antihypertensive properties[2]

 Antiviral activity[2]
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e Anticancer potential[1]

The synthesis of novel derivatives often involves the modification of the 2-amino group or the
5-carboxylate group to explore structure-activity relationships and optimize for desired
pharmacological properties.
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Caption: Role in the development of therapeutic agents.

Safety and Handling

Ethyl 2-aminopyrimidine-5-carboxylate is classified with several hazard statements,
including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), and H335 (May cause respiratory irritation).[6] It is intended for research and
development use only and not for medicinal, household, or other uses.[9] Appropriate personal
protective equipment, including gloves, eye protection, and respiratory protection, should be
used when handling this compound.[9] Store in a well-ventilated place and keep the container
tightly closed.[9]
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Conclusion

Ethyl 2-aminopyrimidine-5-carboxylate is a readily available chemical intermediate with
significant applications in the field of medicinal chemistry and drug discovery. Its versatile
structure allows for the synthesis of a wide range of derivatives with potential therapeutic value.
This guide provides researchers and drug development professionals with the necessary
information to source and utilize this important compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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